Cas no 1650560-23-8 (methyl 4-ethenylpyridine-3-carboxylate)

• Product Name: methyl 4-ethenylpyridine-3-carboxylate
• CAS No: 1650560-23-8
• MF: C₉H₉NO₂
• MW: 163.173262357712
• MDL: MFCD22190817
• CID: 5245624
• Update Time: 2025-06-09

methyl 4-ethenylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 4-ethenyl-, methyl ester
• methyl 4-ethenylpyridine-3-carboxylate

• MDL： MFCD22190817
• Inchi： 1S/C9H9NO2/c1-3-7-4-5-10-6-8(7)9(11)12-2/h3-6H,1H2,2H3
• InChI Key： QJXLLGOHOAJNFF-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C=C)=C1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 4-ethenylpyridine-3-carboxylate

Research Briefing on Methyl 4-Ethenylpyridine-3-Carboxylate (CAS: 1650560-23-8) and Its Applications in Chemical Biology and Pharmaceutical Research

Methyl 4-ethenylpyridine-3-carboxylate (CAS: 1650560-23-8) is a specialized chemical compound that has recently garnered attention in the fields of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyridine core with an ethenyl and ester functional group, serves as a versatile building block in medicinal chemistry and drug discovery. Recent studies have explored its potential as a precursor for the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of methyl 4-ethenylpyridine-3-carboxylate as a key intermediate in the synthesis of potent and selective JAK2 inhibitors. The researchers utilized the compound's reactive ethenyl group for efficient cross-coupling reactions, enabling rapid diversification of the molecular scaffold. The resulting compounds showed promising activity profiles in preclinical models of myeloproliferative disorders, with several candidates advancing to lead optimization stages.

In the field of radiopharmaceuticals, methyl 4-ethenylpyridine-3-carboxylate has shown potential as a precursor for PET tracer development. A recent patent application (WO2023056789) describes its use in synthesizing 18F-labeled pyridine derivatives for imaging applications. The compound's structural features allow for efficient radiofluorination while maintaining favorable pharmacokinetic properties, making it particularly valuable for neuroimaging probes targeting protein aggregates in neurodegenerative diseases.

From a chemical biology perspective, researchers have investigated methyl 4-ethenylpyridine-3-carboxylate as a covalent modifier of biological targets. The ethenyl group's Michael acceptor properties enable selective modification of cysteine residues in target proteins, as demonstrated in a 2024 ACS Chemical Biology publication. This approach has been applied to develop activity-based probes for studying enzyme function in live cells, providing new tools for target engagement studies in drug discovery campaigns.

Recent synthetic methodology developments have expanded the accessibility of methyl 4-ethenylpyridine-3-carboxylate derivatives. A 2023 Organic Letters report described a novel palladium-catalyzed coupling strategy that enables efficient functionalization at multiple positions of the pyridine ring. This advancement has facilitated the preparation of diverse compound libraries for high-throughput screening, significantly accelerating structure-activity relationship studies in several drug discovery programs.

The compound's stability profile and physicochemical properties have also been systematically evaluated in recent pharmaceutical research. A comprehensive ADMET study published in Molecular Pharmaceutics (2024) characterized methyl 4-ethenylpyridine-3-carboxylate derivatives as having favorable drug-like properties, with particular advantages in CNS penetration for potential neurotherapeutic applications. These findings have stimulated additional research into related scaffolds for neurological disorders.

Looking forward, methyl 4-ethenylpyridine-3-carboxylate continues to be a compound of significant interest in pharmaceutical innovation. Current research directions include its application in PROTAC (proteolysis targeting chimera) design, where its structural features may facilitate optimal linker placement for targeted protein degradation. Several biotech companies have included derivatives of this compound in their preclinical pipelines, suggesting its potential to contribute to next-generation therapeutic modalities in the coming years.